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Compound of Interest

Compound Name: (S)-1-Azido-2-phenylpropane

CAS No.: 74669-74-2

Cat. No.: B1360326

Get Quote

Executive Summary & Chemical Profile
(S)-1-Azido-2-phenylpropane is a lipophilic, chiral organic azide. Its solubility behavior is

governed by the hydrophobic phenylpropyl skeleton and the dipolar azide moiety. While

technically soluble in a broad range of organic solvents, the selection of solvent is dictated by

safety (explosivity risks) rather than thermodynamic solubility limits.

Physicochemical Identity
Property Specification

Formula

Molecular Weight 161.21 g/mol

Physical State Pale yellow oil (at RT)

C/N Ratio 3.0 (Borderline Safety Limit)

Chirality
(S)-Enantiomer (derived from L-phenylalanine or

(S)-phenylpropanol)
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Critical Safety Warning: Although this molecule satisfies the "Rule of Three" (C/N ratio

3), it is an energetic material. Avoid distillation. Solubility workflows must prioritize

cold extraction and solution-phase handling.

Solubility Profile & Solvent Classification
The solubility of (S)-1-Azido-2-phenylpropane follows a "Like Dissolves Like" mechanism,

heavily favoring non-polar and polar aprotic solvents due to its aromatic ring and alkyl chain.

Solubility Data Table
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Solvent Class
Representative
Solvents

Solubility Status
Application
Context

Chlorinated
Dichloromethane

(DCM), Chloroform
Highly Soluble

RESTRICTED.

Excellent solubility,

but high risk of

forming explosive

di/tri-azidomethane if

trace

is present [1].

Esters/Ethers
Ethyl Acetate (EtOAc),

MTBE, THF
Highly Soluble

Recommended for

extraction and work-

up. MTBE is preferred

over diethyl ether to

reduce

peroxide/flammability

risks.

Polar Aprotic DMSO, DMF, NMP Miscible

Ideal for nucleophilic

substitution reactions (

) and Click Chemistry

(CuAAC).

Alcohols
Methanol, Ethanol, t-

Butanol
Soluble

Used as co-solvents

in Click Chemistry

(e.g., tBuOH/Water

systems).

Hydrocarbons
Hexanes, Toluene,

Pentane
Soluble

Used for column

chromatography

purification.

Aqueous
Water, Brine, 0.1M

HCl/NaOH
Insoluble

Essential for biphasic

extraction (the azide

partitions into the

organic layer).
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Technical Analysis: Solvent Selection Logic
As a Senior Scientist, I do not select solvents based solely on dissolution capacity. I select

them based on Process Safety and Downstream Compatibility.

A. The "Chlorinated Solvent" Hazard
While (S)-1-Azido-2-phenylpropane dissolves instantly in DCM, DCM should be avoided

during the synthesis phase.

Mechanism of Danger: If unreacted Sodium Azide (

) remains in the reaction matrix, it can react with DCM (

) to form Diazidomethane (

), a highly volatile and explosive compound [2].

Protocol: Use Ethyl Acetate or Toluene for extractions instead of DCM.

B. The "Click Chemistry" Solvent System
For Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the azide must be dissolved in a

system compatible with copper catalysts.

Preferred System:t-Butanol / Water (1:1) or DMSO / Water.

Why: The organic azide dissolves in the t-Butanol/DMSO phase, while the copper catalyst

and sodium ascorbate dissolve in the water phase. The reaction occurs at the interface or in

the homogeneous mixture (if miscible).

Experimental Protocols
Protocol A: Safe Extraction & Solubility Verification
Use this protocol to isolate the azide from a reaction mixture or to verify solubility limits.

Reagents: Crude reaction mixture (in DMSO/Water), Ethyl Acetate (EtOAc), Saturated NaCl

(Brine).
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Quenching: Dilute the reaction mixture with ice-cold water (5x volume). The lipophilic azide

will form an emulsion or oil droplets.

Extraction: Add EtOAc (equal volume to water).[1] Agitate gently.

Observation: The yellow oil should disappear from the aqueous phase and dissolve

completely into the top EtOAc layer.

Phase Separation: Separate layers. Re-extract aqueous layer 2x with EtOAc.

Washing: Wash combined organics with Brine to remove trapped water/DMSO.

Drying: Dry over anhydrous

.

Concentration (CAUTION): Evaporate solvent under reduced pressure (Rotavap) at < 40°C.

Do not distill to dryness if the purity is unknown; keep as a concentrated stock solution if

possible.

Protocol B: Solubility Test for Screening (Gravimetric)
To determine precise solubility limits for formulation.

Weigh 100 mg of (S)-1-Azido-2-phenylpropane oil into a tared vial.

Add solvent (e.g., Methanol) in 50

aliquots at 25°C.

Vortex for 30 seconds after each addition.

Endpoint: Clear, homogenous solution with no Schlieren lines (refractive index swirling).

Calculation:

.

Process Visualization (Solvent Workflow)
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The following diagram illustrates the logical flow of solvent selection from Synthesis to

Application, highlighting safety decision points.

Synthesis Phase
(Nucleophilic Substitution)

Quench/Workup
(Biphasic System)

Solvent: DMSO or DMF
(High Solubility)

Extraction Solvent
(Selection Critical)

Antisolvent: Water
(Induces Phase Sep)

Storage
(Concentrated Oil)

 Evaporation
(<40°C)

Solvent: Ethyl Acetate
(Safe, High Solubility)

 Recommended

Solvent: DCM
(HAZARD: EXPLOSION RISK)

 PROHIBITED

Application
(Click Chemistry)

Solvent: tBuOH / H2O
(Reaction Medium)

Click to download full resolution via product page

Figure 1: Solvent workflow for (S)-1-Azido-2-phenylpropane, emphasizing the safety-critical

exclusion of chlorinated solvents during extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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